Cas no 12684-01-4 (2(1H)-Naphthalenone,octahydro-6-hydroxy-8-(3-hydroxy-3-methylpentyl)-4,4a,7,8-tetramethyl- (9CI))

• Product Name: 2(1H)-Naphthalenone,octahydro-6-hydroxy-8-(3-hydroxy-3-methylpentyl)-4,4a,7,8-tetramethyl- (9CI)
• CAS No: 12684-01-4
• MF: C₂₀H₃₆O₃
• MW: 324.498046875
• CID: 216887
• Update Time: 2024-03-01

2(1H)-Naphthalenone,octahydro-6-hydroxy-8-(3-hydroxy-3-methylpentyl)-4,4a,7,8-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone,octahydro-6-hydroxy-8-(3-hydroxy-3-methylpentyl)-4,4a,7,8-tetramethyl- (9CI)
• Stachone
• Stachysolon, tetrahydro-
• 2(1H)-Naphthalenone, octahydro-6-hydroxy-8-(3-hydroxy-3-methylpentyl)-4,4a,7,8-tetramethyl- (9CI)

• Inchi： 1S/C20H36O3/c1-7-18(4,23)8-9-19(5)14(3)16(22)12-20(6)13(2)10-15(21)11-17(19)20/h13-14,16-17,22-23H,7-12H2,1-6H3
• InChI Key： JHRFWGDRJNLTPY-UHFFFAOYSA-N
• SMILES： C1C2C(C)(CC(O)C(C)C2(CCC(O)(C)CC)C)C(C)CC1=O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Melting Point: 150-151 °C
• Boiling Point: 435.3±40.0 °C(Predicted)
• PSA: 52.54
• pka: 15.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids